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Abstract
Lapyrium Chloride is a cationic surfactant with a range of applications, including as an

antiseptic, disinfectant, and component in personal care products.[1][2] Its efficacy in these

roles is intrinsically linked to its behavior in aqueous solutions. This technical guide provides a

consolidated overview of the available physicochemical properties of Lapyrium Chloride, with

a focus on its characteristics in water. Due to the limited publicly available experimental data,

this document summarizes foundational information and provides a framework for future

research.

Chemical Identity and General Properties
Lapyrium Chloride, a quaternary ammonium compound, is chemically identified as 1-[2-Oxo-

2-[[2-[(1-oxododecyl)oxy]ethyl]amino]ethyl]pyridinium chloride.[1] It is also known by several

synonyms, including Lapirium chloride, Emcol E-607, and N-

(Lauroylcolaminoformylmethyl)pyridinium chloride.[3][4][5]

A summary of its general physical and chemical properties is presented in Table 1.
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Property Value Reference

CAS Number 6272-74-8 [1][6]

Molecular Formula C21H35ClN2O3 [1][4]

Molecular Weight 398.97 g/mol [1][4][5][6]

Appearance Powder [1]

Melting Point 141-144 °C [1][5]

Solubility (at 25°C) Water: 80 mg/mL (200.51 mM) [6]

DMSO: 80 mg/mL (200.51

mM)
[6]

Ethanol: 80 mg/mL (200.51

mM)
[6]

Behavior in Aqueous Solution
As a cationic surfactant, Lapyrium Chloride's behavior in water is characterized by the

formation of micelles above a certain concentration, known as the Critical Micelle

Concentration (CMC). This aggregation is a key factor in its surface activity and biological

efficacy.

Micellization and Aggregation
Surfactant molecules like Lapyrium Chloride, when dissolved in water at low concentrations,

exist as individual ions. As the concentration increases, they begin to assemble at the surface

of the solution. Upon reaching the CMC, the surfactant molecules spontaneously form

aggregates known as micelles within the bulk of the solution.[7][8] This process is driven by the

hydrophobic effect, where the hydrophobic tails of the surfactant molecules are shielded from

the aqueous environment within the core of the micelle, while the hydrophilic head groups

remain in contact with the water.

Unfortunately, specific experimental data on the Critical Micelle Concentration (CMC),

aggregation number, or micelle morphology for Lapyrium Chloride in aqueous solution is not

readily available in the public domain based on the conducted searches.
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The following diagram illustrates the general principle of micelle formation for a cationic

surfactant like Lapyrium Chloride.
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Caption: General representation of micelle formation by a surfactant in aqueous solution.

Surface Tension
The surface tension of a surfactant solution typically decreases as the concentration of the

surfactant increases up to the CMC. Beyond the CMC, the surface tension remains relatively

constant because the interface is saturated with surfactant monomers, and any additional

surfactant molecules form micelles.[7]

Quantitative data on the surface tension of Lapyrium Chloride aqueous solutions at various

concentrations is not available in the reviewed literature.

Conductivity
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The electrical conductivity of an ionic surfactant solution can be used to determine its CMC.

The conductivity of the solution increases with concentration. A distinct change in the slope of

the conductivity versus concentration plot is observed at the CMC. This is because the mobility

of the surfactant ions within a micelle is different from that of the free ions.

Specific conductivity data for aqueous solutions of Lapyrium Chloride is not present in the

available search results. The general behavior can be visualized as follows:

Conductivity vs. Concentration

 Slope 2

Concentration 0 Conductivity

Click to download full resolution via product page

Caption: Idealized plot of conductivity versus surfactant concentration showing the CMC.

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of Lapyrium
Chloride are not described in the available literature. However, standard methods for

characterizing surfactants can be applied.

Determination of Critical Micelle Concentration (CMC)
Several techniques are commonly used to determine the CMC of surfactants:

Surface Tensiometry: This method involves measuring the surface tension of solutions with

varying surfactant concentrations. The CMC is identified as the concentration at which the

surface tension ceases to decrease significantly.

Conductivity Measurement: For ionic surfactants, the CMC can be determined by plotting the

specific conductivity against the surfactant concentration. The break in the plot indicates the
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CMC.

Spectroscopic Methods: Techniques utilizing fluorescent or UV-Vis probes that partition

differently between the aqueous and micellar phases can be employed to determine the

CMC.

The following diagram outlines a general workflow for CMC determination using surface

tensiometry.

Prepare series of Lapyrium Chloride
aqueous solutions of varying concentrations

Measure surface tension of each solution
(e.g., using a tensiometer)

Plot surface tension vs. log(concentration)

Identify the concentration at the inflection point

Inflection point corresponds to the CMC

Click to download full resolution via product page

Caption: A generalized workflow for determining the CMC using surface tensiometry.

Applications in Drug Development
Lapyrium Chloride's properties as a cationic surfactant and antiseptic make it a candidate for

various applications in drug development.[1] Its ability to form micelles suggests potential as a

solubilizing agent for poorly water-soluble drugs, enhancing their bioavailability. Furthermore,
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its antimicrobial properties are valuable for the formulation of sterile and self-preserving drug

products.

Conclusion and Future Directions
This guide consolidates the currently available physicochemical data for Lapyrium Chloride in

aqueous solutions. While foundational properties are documented, there is a notable absence

of detailed experimental data regarding its aggregation behavior, including its CMC, and its

effects on surface tension and conductivity. For researchers and drug development

professionals, a thorough experimental characterization of these properties is essential to fully

harness the potential of Lapyrium Chloride in novel formulations and applications. Future

studies should focus on systematically determining the CMC under various conditions (e.g.,

temperature, ionic strength) and characterizing the resulting micellar structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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